Cas no 2287287-27-6 (6-bromo-1-(2-methylpropyl)-1H-1,2,3-benzotriazole)

• Product Name: 6-bromo-1-(2-methylpropyl)-1H-1,2,3-benzotriazole
• CAS No: 2287287-27-6
• MF: C₁₀H₁₂BrN₃
• MW: 254.12638092041
• CID: 6441441
• PubChem ID: 165739801
• Update Time: 2025-05-20

6-bromo-1-(2-methylpropyl)-1H-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

• 6-bromo-1-(2-methylpropyl)-1H-1,2,3-benzotriazole
• 2287287-27-6
• EN300-6749951

• Inchi： 1S/C10H12BrN3/c1-7(2)6-14-10-5-8(11)3-4-9(10)12-13-14/h3-5,7H,6H2,1-2H3
• InChI Key： IQOBQUHOOVADCV-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)N(CC(C)C)N=N2

Computed Properties

• Exact Mass: 253.02146g/mol
• Monoisotopic Mass: 253.02146g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 30.7Ų

Additional information on 6-bromo-1-(2-methylpropyl)-1H-1,2,3-benzotriazole

Comprehensive Guide to 6-bromo-1-(2-methylpropyl)-1H-1,2,3-benzotriazole (CAS No. 2287287-27-6): Properties, Applications, and Market Insights

6-bromo-1-(2-methylpropyl)-1H-1,2,3-benzotriazole (CAS No. 2287287-27-6) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and versatile applications. This benzotriazole derivative is particularly notable for its molecular structure, which combines a brominated benzotriazole core with a 2-methylpropyl substituent. Researchers and industry professionals are increasingly interested in this compound for its potential in pharmaceuticals, material science, and specialty chemical synthesis.

The growing demand for high-performance heterocyclic compounds like 6-bromo-1-(2-methylpropyl)-1H-1,2,3-benzotriazole reflects broader trends in chemical innovation. As industries seek more efficient and sustainable solutions, compounds with precise structural modifications are becoming crucial. The brominated benzotriazole moiety in this molecule offers distinct advantages in terms of stability and reactivity, making it valuable for various synthetic applications.

From a chemical perspective, 6-bromo-1-(2-methylpropyl)-1H-1,3-benzotriazole (alternative naming variation) demonstrates interesting characteristics. The bromine atom at the 6-position significantly influences the compound's electronic properties, while the 2-methylpropyl group enhances its solubility in organic solvents. These features make it particularly useful as a building block in organic synthesis and as a potential intermediate in the development of advanced materials.

Recent studies have highlighted the potential of benzotriazole derivatives like CAS 2287287-27-6 in pharmaceutical research. The structural motif of benzotriazole is known to exhibit various biological activities, and the specific substitution pattern in this compound may offer unique pharmacological properties. While not currently approved as a drug substance itself, 6-bromo-1-(2-methylpropyl)-1H-1,2,3-benzotriazole serves as an important scaffold for medicinal chemistry exploration.

In material science applications, this compound shows promise as a UV absorber and corrosion inhibitor. The benzotriazole core is renowned for its ability to absorb ultraviolet radiation, while the bromine substitution may enhance this property. These characteristics make it potentially valuable for coatings, polymers, and other materials requiring protection from light-induced degradation.

The synthesis and handling of 6-bromo-1-(2-methylpropyl)-1H-benzotriazole require specialized knowledge and equipment. Proper safety protocols must be followed when working with this compound, including the use of appropriate personal protective equipment and ventilation systems. While not classified as extremely hazardous, like all chemicals, it should be handled with care and respect for its properties.

Market analysis indicates growing interest in specialty benzotriazole derivatives, with CAS 2287287-27-6 representing an emerging product in this category. The compound's unique combination of properties positions it well for applications in high-value industries, including electronics, advanced materials, and pharmaceutical development. Current research trends suggest potential expansion into new application areas in the coming years.

Quality control is paramount when sourcing 6-bromo-1-(2-methylpropyl)-1H-1,2,3-benzotriazole. Reputable suppliers typically provide comprehensive analytical data, including HPLC chromatograms, NMR spectra, and mass spectrometry results to verify purity and identity. The compound is generally supplied as a solid powder or crystalline material, with purity levels ranging from 95% to 99% depending on the intended application.

From an environmental standpoint, the biodegradation and ecotoxicity profile of brominated benzotriazole compounds like CAS 2287287-27-6 are subjects of ongoing research. While these compounds are generally considered stable under normal conditions, proper disposal methods should be followed to minimize environmental impact. Researchers are actively investigating green chemistry approaches to the synthesis and application of such specialized molecules.

The future outlook for 6-bromo-1-(2-methylpropyl)-1H-1,2,3-benzotriazole appears promising, with potential applications continuing to emerge across multiple scientific disciplines. As synthetic methodologies advance and our understanding of structure-activity relationships deepens, this compound may find new roles in cutting-edge technologies. Its versatility as a chemical intermediate ensures it will remain relevant in both academic and industrial settings.

For researchers considering working with this compound, it's important to consult the latest scientific literature and safety data sheets. The field of benzotriazole chemistry is rapidly evolving, with new discoveries about the properties and applications of derivatives like 6-bromo-1-(2-methylpropyl)-1H-1,2,3-benzotriazole being published regularly. Staying informed about these developments can help maximize the potential of this interesting molecule.